Cas no 121845-81-6 (Pyrido[3,4-e]-1,2,4-triazin-8-amine,3-(4-fluorophenyl)-5,7-dimethyl-)

• Product Name: Pyrido[3,4-e]-1,2,4-triazin-8-amine,3-(4-fluorophenyl)-5,7-dimethyl-
• CAS No: 121845-81-6
• MF: C₁₄H₁₂FN₅
• MW: 269.276985168457
• CID: 219513
• PubChem ID: 516629
• Update Time: 2025-04-19

Pyrido[3,4-e]-1,2,4-triazin-8-amine,3-(4-fluorophenyl)-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-e]-1,2,4-triazin-8-amine,3-(4-fluorophenyl)-5,7-dimethyl-
• 3-(4-fluorophenyl)-5,7-dimethylpyrido[3,4-e][1,2,4]triazin-8-amine
• 3-(4-Fluoro-phenyl)-5,7-dimethyl-pyrido(3,4-e)(1,2,4)triazin-8-ylamine
• 121845-81-6
• 3-(4-fluorophenyl)-5,7-dimethyl-pyrido[3,4-e][1,2,4]triazin-8-amine
• CHEMBL79751
• 3-(4-Fluoro-phenyl)-5,7-dimethyl-pyrido[3,4-e][1,2,4]triazin-8-ylamine
• DTXSID70153411

• Inchi： 1S/C14H12FN5/c1-7-11(16)13-12(8(2)17-7)18-14(20-19-13)9-3-5-10(15)6-4-9/h3-6H,16H2,1-2H3
• InChI Key： JAOCVEUXLCGBQW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C2C(=C(C)N=C(C)C2=N1)N

Computed Properties

• Exact Mass: 269.10786
• Monoisotopic Mass: 269.107674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.341
• Boiling Point: 498.9°C at 760 mmHg
• Flash Point: 255.5°C
• Refractive Index: 1.669
• PSA: 77.58